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Compound of Interest

Compound Name: 4-Hydroxybenzoate

Cat. No.: B8730719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-hydroxybenzoate, its esters
(parabens), and their significance in various scientific fields. It covers the fundamental chemical
and physical properties, detailed experimental protocols for synthesis and analysis, and an in-
depth look at its role in biological signaling pathways.

Core Properties of 4-Hydroxybenzoic Acid

4-Hydroxybenzoic acid, also known as p-hydroxybenzoic acid (PHBA), is a
monohydroxybenzoic acid, a phenolic derivative of benzoic acid. It serves as the parent
compound for a class of esters known as parabens, which are widely used as preservatives in
cosmetics, pharmaceuticals, and food products.

Chemical Structure and Identification

The chemical structure of 4-hydroxybenzoic acid consists of a benzene ring substituted with a
hydroxyl group and a carboxylic acid group at the para (4) position.
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Physicochemical and Toxicological Data

A summary of the key quantitative data for 4-hydroxybenzoic acid is presented in the table

below for easy reference and comparison.

Property Value Reference(s)
CAS Number 99-96-7 [11[2][3][4]
Molecular Formula C7HeOs3 [11[3]
Molecular Weight 138.12 g/mol

Appearance White crystalline solid [3]

Melting Point 2145 °C [5]

Solubility in Water

0.5 g/100 mL; soluble in about

125 parts water

[5]

Solubility in Organic Solvents

Freely soluble in alcohol;
soluble in ether and acetone;

slightly soluble in chloroform.

[2]5](6]

Acidity (pKa) 454 [5]
logP (Octanol/Water Partition

o 1.58 [5]
Coefficient)
LDso (Oral, Mouse) 2200 mg/kg [5]

Experimental Protocols

This section details methodologies for the synthesis of a 4-hydroxybenzoic acid derivative and

analytical procedures for its quantification.

Synthesis of 4-Hydroxybenzamide from p-
Hydroxybenzoic Acid

The conversion of p-hydroxybenzoic acid to 4-hydroxybenzamide can be achieved through two

primary routes: direct amidation or a two-step process involving esterification followed by
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amidation.[2]

Route 1: Direct Amidation via Methyl Carbamate[2]

This single-step method offers high efficiency and atom economy.

e Reagents and Materials:

[e]

p-Hydroxybenzoic acid: 139.6 g

o

Methyl carbamate: 90.7 g

[¢]

Triethylenediamine (DABCO): 4.2 g (catalyst)

[¢]

500 mL reactor with heating and vacuum distillation capabilities

e Procedure:
o Charge the reactor with p-hydroxybenzoic acid, methyl carbamate, and triethylenediamine.
o Slowly heat the mixture to 130°C over 30 minutes.
o Continue to slowly increase the temperature to 180°C and maintain for 4 hours.

o Monitor the reaction progress by measuring the residual p-hydroxybenzoic acid content,
with the reaction considered complete when the content is below 0.1%.

o Upon completion, recover the unreacted methyl carbamate and the triethylenediamine
catalyst via vacuum distillation.

o The remaining product is 4-hydroxybenzamide.
Route 2: Two-Step Synthesis (Esterification and Amidation)[2]
o Step 1: Esterification of p-Hydroxybenzoic Acid

o Reagents and Materials:

» p-Hydroxybenzoic acid
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Methanol (recommended molar ratio of 1:3 acid to methanol)

Concentrated sulfuric acid (catalytic amount)

Toluene

3-necked flask with reflux condenser and water separator

o Procedure:
» |n the 3-necked flask, combine p-hydroxybenzoic acid and methanol.
» Add a catalytic amount of concentrated sulfuric acid and toluene.

» Heat the mixture to reflux (approximately 90-100°C) for at least one hour, using a water
separator to remove the water formed during the reaction.

= After the reaction is complete, cool the mixture to approximately 5°C to crystallize the
methyl p-hydroxybenzoate.

» Separate the crystalline product by vacuum filtration and dry.

o Step 2: Amidation of Methyl p-Hydroxybenzoate

o Reagents and Materials:

Methyl p-hydroxybenzoate: 8.6 g (0.060 mol)

28% Concentrated Ammonia Water: 150 mL

Reaction kettle or suitable pressure vessel

Rotary evaporator
o Procedure:

» Place the methyl p-hydroxybenzoate and concentrated ammonia water into the reaction
vessel.
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= With stirring, heat the mixture to a temperature of 100-120°C and maintain until the
reaction is complete, as monitored by Thin Layer Chromatography (TLC).

» Cool the reaction solution.
» Concentrate the solution using a rotary evaporator.

» Filter and dry the resulting 4-hydroxybenzamide.

Analytical Quantification

High-performance liquid chromatography (HPLC) is a suitable method for the quantitative
analysis of 4-hydroxybenzoic acid and its derivatives.[6]

Method: A rapid determination can be achieved using a monolithic column with a high flow
rate.[7][8]

e Column: Onyx 100 x 4.6 mm monolithic column[7][8]

e Flow Rate: > 5 mL/min[7][8]

e Detection: UV detection at 254 nm[7][8]

o Sample Preparation: Simple sample preparation is typically required.[7][8]
e Run Time: Less than 1 minute.[7][8]

» Validation: The method has been shown to have good recovery (97.3% to 100.0%) at various
impurity levels.[7][8]

Microemulsion electrokinetic chromatography (MEEKC) has also been developed and
validated for the selective and quantitative analysis of 4-hydroxybenzoate preservatives and
their impurities.[9]

Signaling Pathways and Biological Activity

4-Hydroxybenzoate and its esters are biologically active molecules that can participate in and
interfere with various signaling pathways in both microorganisms and higher organisms.
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Bacterial Quorum Sensing

In the bacterium Shigella sonnei, 4-hydroxybenzoic acid acts as a quorum-sensing signal to
regulate its physiology and virulence.[10][11] The biosynthesis is carried out by the enzyme
UbiC, a chorismate pyruvate-lyase.[11] The signaling pathway involves the binding of 4-HBA to
the response regulator AaeR, which in turn modulates the expression of target genes involved
in biofilm formation, extracellular polysaccharide (EPS) production, and virulence.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 4-Hydroxybenzoate:
Properties, Synthesis, and Biological Signaling]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8730719#4-hydroxybenzoate-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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